Cas no 2228709-23-5 (tert-butyl N-1-(1-aminocyclopropyl)-3-methylbutan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(1-aminocyclopropyl)-3-methylbutan-2-ylcarbamate
• CAS No: 2228709-23-5
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 6077787
• PubChem ID: 165621771
• Update Time: 2025-06-15

tert-butyl N-1-(1-aminocyclopropyl)-3-methylbutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-aminocyclopropyl)-3-methylbutan-2-ylcarbamate
• EN300-1872844
• tert-butyl N-[1-(1-aminocyclopropyl)-3-methylbutan-2-yl]carbamate
• 2228709-23-5

• Inchi： 1S/C13H26N2O2/c1-9(2)10(8-13(14)6-7-13)15-11(16)17-12(3,4)5/h9-10H,6-8,14H2,1-5H3,(H,15,16)
• InChI Key： FXSOYOHEJNNQOD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)C)CC1(CC1)N)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(1-aminocyclopropyl)-3-methylbutan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-(1-aminocyclopropyl)-3-methylbutan-2-ylcarbamate (CAS No. 2228709-23-5)

The compound tert-butyl N-1-(1-aminocyclopropyl)-3-methylbutan-2-ylcarbamate (CAS No. 2228709-23-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminocyclopropyl and tert-butyl carbamate moieties, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in drug discovery programs targeting enzyme inhibition and receptor modulation.

One of the key reasons for the growing attention toward tert-butyl N-1-(1-aminocyclopropyl)-3-methylbutan-2-ylcarbamate is its versatility in medicinal chemistry. The presence of the cyclopropylamine group is known to enhance metabolic stability and bioavailability, which are critical factors in the development of new therapeutics. Additionally, the tert-butyl carbamate protecting group offers synthetic flexibility, allowing chemists to selectively deprotect and functionalize the molecule under mild conditions. This makes it an attractive building block for the construction of complex drug candidates.

In recent years, the demand for CAS No. 2228709-23-5 has surged, driven by its applications in the synthesis of small-molecule inhibitors and peptidomimetics. The compound’s ability to act as a scaffold for protein-protein interaction modulators has also garnered interest, particularly in oncology and neurodegenerative disease research. Furthermore, its compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, underscores its relevance in contemporary organic chemistry.

From an industrial perspective, the scalability of tert-butyl N-1-(1-aminocyclopropyl)-3-methylbutan-2-ylcarbamate is a major advantage. Manufacturers are optimizing routes to produce this compound with high yield and purity, meeting the stringent requirements of regulatory agencies. Environmental considerations, such as the use of green solvents and catalytic processes, are also being integrated into its production to align with sustainable chemistry practices.

The scientific community continues to explore the potential of CAS No. 2228709-23-5 in cutting-edge research areas, including fragment-based drug design and covalent inhibitor development. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are expected to play a pivotal role in the creation of targeted therapies. With its robust synthetic utility and broad applicability, tert-butyl N-1-(1-aminocyclopropyl)-3-methylbutan-2-ylcarbamate remains a compound of high interest for researchers worldwide.